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Compound of Interest

Compound Name: 3-Methyl-4-nitro-1H-pyrazole

Cat. No.: B052793 Get Quote

For researchers, scientists, and professionals in energetic materials development, the quest for

novel compounds with superior performance and safety characteristics is paramount.

Nitropyrazoles have emerged as a promising class of energetic materials, offering a potential

alternative to traditional explosives like RDX (Cyclotrimethylenetrinitramine). This guide

provides a comprehensive comparison of the energetic performance of selected nitropyrazoles

against the well-established benchmark, RDX, supported by experimental data.

This analysis focuses on key performance indicators: density, detonation velocity, detonation

pressure, and sensitivity to impact and friction. Understanding these parameters is crucial for

evaluating the viability of nitropyrazoles in various applications, from munitions to propellants.

Quantitative Performance Comparison
The following table summarizes the key energetic properties of several representative

nitropyrazoles alongside RDX for a direct comparison. It is important to note that the properties

of nitropyrazoles can vary significantly with the number and position of nitro groups and other

functional groups on the pyrazole ring.
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Compoun
d

Abbreviat
ion

Density
(g/cm³)

Detonatio
n Velocity
(m/s)

Detonatio
n
Pressure
(GPa)

Impact
Sensitivit
y (J)

Friction
Sensitivit
y (N)

Reference

Explosive

Cyclotrimet

hylenetrinit

ramine

RDX 1.81 8750[1] 34.0 7.5[2] 120[2]

Nitropyrazo

les

3,4-

Dinitropyra

zole

3,4-DNP 1.72 7760 25.57 >40 >360

3,5-

Dinitropyra

zole

3,5-DNP 1.71 ~7700 ~25.0 >40 >360

3,4,5-

Trinitropyra

zole

TNP 1.86 9000 37.09 35 >360[3]

4-Amino-

3,5-

dinitropyra

zole

LLM-116 1.90 8497[4] 31.89[4]
177 (2.5 kg

weight)[4]

0/10 @

36kg[4]

Dihydroxyl

ammonium

salt of (4-

nitro-1H-

pyrazole-

3,5-

diyl)bis(1H-

1,2,4-

triazole-

Compound

9

1.84 9077[5] 33.6[5] >40[5] -
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5,3-

diyl))bis(nit

roamide)

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures

designed to ensure accuracy and reproducibility. Below are detailed methodologies for the key

experiments cited.

Determination of Detonation Velocity
The detonation velocity, the speed at which a detonation wave propagates through an

explosive, is a critical measure of its performance. One common and reliable method for its

determination is the use of ionization pins.

Methodology: Ionization Pin Technique

Sample Preparation: The explosive material is pressed into a cylindrical charge of a specific

diameter and length.

Probe Placement: A series of ionization pins, which are essentially insulated electrodes with

a small air gap at the tip, are inserted into the charge at precisely measured intervals along

its length.

Initiation: The explosive charge is initiated at one end using a standard detonator.

Signal Detection: As the detonation front propagates through the charge, the high

temperature and pressure of the detonation products ionize the gas in the gap of each pin,

creating a conductive path. This completes an electrical circuit, generating a sharp voltage

pulse.

Data Acquisition: The time at which each pin produces a signal is recorded using a high-

speed oscilloscope or a dedicated timing system.

Calculation: The detonation velocity is calculated by dividing the known distance between

consecutive pins by the measured time interval of the detonation wave's arrival at those pins.
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The average velocity over several pin pairs is typically reported.

Determination of Impact Sensitivity
Impact sensitivity refers to the susceptibility of an explosive to initiation by a sudden

mechanical impact. The BAM (Bundesanstalt für Materialforschung und -prüfung) fallhammer

test is a widely accepted standard for this measurement.

Methodology: BAM Fallhammer Test

Apparatus: The test utilizes a standardized apparatus consisting of a steel anvil, a set of

steel rollers, and a drop weight of a specified mass that can be released from varying

heights.

Sample Preparation: A small, precisely measured amount of the explosive substance

(typically around 40 mm³) is placed between two steel rollers on the anvil.

Testing Procedure: The drop weight is released from a predetermined height, impacting the

upper steel roller and subjecting the sample to a defined impact energy.

Observation: Each test is observed for any sign of initiation, which may include an audible

report, flame, or smoke.

Staircase Method: The "up-and-down" or "staircase" method is employed to determine the

50% probability of initiation (H₅₀). If a test results in an initiation, the drop height for the next

test is decreased. If there is no initiation, the height is increased. This is repeated for a

statistically significant number of trials.

Result: The impact sensitivity is reported as the impact energy in Joules (J) corresponding to

the H₅₀ value. A higher value indicates lower sensitivity (i.e., the material is more insensitive

to impact).

Determination of Friction Sensitivity
Friction sensitivity measures the tendency of an explosive to initiate when subjected to frictional

forces. The BAM friction test is the standard method for this characterization.

Methodology: BAM Friction Test
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Apparatus: The apparatus consists of a fixed porcelain pin and a movable porcelain plate.

The pin can be loaded with different weights to vary the frictional force.

Sample Preparation: A small amount of the explosive material is placed on the porcelain

plate.

Testing Procedure: The loaded porcelain pin is brought into contact with the sample. The

porcelain plate is then moved back and forth under the pin once over a specified distance

and at a constant speed.

Observation: Each trial is observed for any evidence of initiation, such as a crackling sound,

sparks, flame, or smoke.

Limiting Load Determination: The test is performed with a series of increasing loads on the

pin. The lowest load at which an initiation occurs in at least one out of six trials is determined.

Result: The friction sensitivity is reported as the force in Newtons (N) at which initiation

occurs. A higher value signifies lower sensitivity (i.e., the material is more insensitive to

friction).

Synthesis Workflow of 3,4,5-Trinitropyrazole (TNP)
To provide insight into the production of these advanced energetic materials, the following

diagram illustrates a typical synthetic pathway for 3,4,5-Trinitropyrazole (TNP), a high-

performance nitropyrazole.
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Starting Material

Step 1: N-Nitration

Step 2: C-Nitration

Step 3: Rearrangement & Further Nitration

Step 4: Final Nitration
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Caption: Synthetic pathway of 3,4,5-Trinitropyrazole.

Concluding Remarks
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The comparative data reveals that certain nitropyrazoles exhibit energetic performances that

are comparable to, and in some cases, exceed that of RDX. For instance, 3,4,5-

Trinitropyrazole (TNP) and some of its derivatives demonstrate higher detonation velocities and

pressures. Furthermore, many of the presented nitropyrazoles show significantly lower

sensitivity to impact and friction compared to RDX, a highly desirable characteristic for

improving the safety and handling of energetic materials.

The versatility of the pyrazole ring allows for extensive functionalization, providing a pathway to

fine-tune the energetic properties and sensitivities of these compounds. While challenges in

synthesis and scaling may exist, the promising performance characteristics of nitropyrazoles

warrant their continued investigation as next-generation energetic materials. This guide serves

as a foundational reference for researchers in the field, enabling informed decisions in the

design and development of advanced energetic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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